Cas no 1805286-03-6 (Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate)

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and bioavailability, while the dimethoxy and ester functionalities provide versatile reactivity for further derivatization. This compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structural features, including the electron-withdrawing difluoromethyl moiety, contribute to improved binding affinity and selectivity in drug design. The ethyl ester group also facilitates solubility and handling, making it a practical choice for synthetic applications.

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate structure

1805286-03-6 structure

Product Name:Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate

CAS No:1805286-03-6

MF:C₁₁H₁₃F₂NO₄

MW:261.22203040123

CID:4850619

Update Time:2025-05-24

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate
- Inchi： 1S/C11H13F2NO4/c1-4-18-11(15)6-5-14-10(17-3)8(16-2)7(6)9(12)13/h5,9H,4H2,1-3H3
- InChI Key： JTEYIJPNCHNOTL-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=NC=C1C(=O)OCC)OC)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 278
XLogP3: 2
Topological Polar Surface Area: 57.6

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072981-250mg	Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate	1805286-03-6	97%	250mg	$489.60	2022-04-01
Alichem	A029072981-500mg	Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate	1805286-03-6	97%	500mg	$782.40	2022-04-01
Alichem	A029072981-1g	Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate	1805286-03-6	97%	1g	$1,549.60	2022-04-01

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Additional information on Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate, with CAS No 1805286-03-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with various substituents, including difluoromethyl and methoxy groups, as well as an ethyl ester moiety.

The chemical structure of Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate is characterized by a pyridine ring system, which serves as the central framework for the molecule. The substitution pattern on the pyridine ring includes a difluoromethyl group at position 4, methoxy groups at positions 2 and 3, and an ethyl ester group at position 5. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a precursor in the synthesis of novel polymers with enhanced thermal stability and mechanical properties.

In addition to its structural uniqueness, this compound exhibits interesting reactivity under certain conditions. For example, its ethyl ester group can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid derivative. This property makes it a valuable intermediate in organic synthesis.

Furthermore, Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate has been investigated for its potential applications in agrochemicals and pesticides due to its ability to interact with specific biological targets.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial for its safe utilization in various industrial processes.

In summary, Ethyl 4-(difluoromethyl)-2,3-dimethoxypyridine-5-carboxylate (CAS No 1805286-03-6) is a versatile compound with promising applications across multiple disciplines.